Cas no 3007-31-6 (Didodecyamine)

• Product Name: Didodecyamine
• CAS No: 3007-31-6
• MF: C₂₄H₅₁N
• MW: 353.668447732925
• MDL: MFCD00041918
• CID: 312946
• PubChem ID: 87566968
• Update Time: 2025-10-18

Didodecyamine Chemical and Physical Properties

Names and Identifiers

• Didodecylamine
• 1-Dodecanamine,N-dodecyl-
• N-dodecyldodecan-1-amine
• 1-Dodecanamine,N-dodecyl
• Alamine 204
• didoceylamineamine
• Dilaurylamine
• DI-N-DODECYLAMINE
• N,N-didodecylamine
• N,N-dilaurylamine
• N,N-di-n-dodecylamine
• 1-Dodecanamine, N-dodecyl-
• N-dodecyl-1-dodecanamine
• 5KR2ML6H0C
• MJCJUDJQDGGKOX-UHFFFAOYSA-N
• Didodecyl amine
• dilauryl amine
• N,N-Didodecylamine #
• PubChem24094
• KSC911I0H
• NSC16573
• Didodecylamine, >=97.0% (GC)
• NSC56451
• SBB059834
• 6717AF
• EINECS 221-114-9
• W-106959
• J-660049
• D0267
• FT-0625180
• MFCD00041918
• NSC 16573
• NS00022012
• 3007-31-6
• A820176
• CS-0204568
• NSC-16573
• BP-31196
• Propanedioic acid, 2-amino-, 1,3-diethyl ester
• NSC-56451
• UNII-5KR2ML6H0C
• DTXSID4062777
• AI3-16576
• SCHEMBL64804
• SY053355
• AS-37823
• NSC 56451
• AKOS015915202
• Q27262492
• DTXCID5038127
• dodecane, 1-dodecylamino-
• Didodecyamine

• MDL： MFCD00041918
• Inchi： 1S/C24H51N/c1-3-5-7-9-11-13-15-17-19-21-23-25-24-22-20-18-16-14-12-10-8-6-4-2/h25H,3-24H2,1-2H3
• InChI Key： MJCJUDJQDGGKOX-UHFFFAOYSA-N
• SMILES： N(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 353.40200
• Monoisotopic Mass: 353.402151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 22
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Yellowish solid
• Density: 0.8385 (estimate)
• Melting Point: 48.0 to 55.0 deg-C
• Boiling Point: 265°C/27mmHg(lit.)
• Flash Point: 200.3±11.6 °C
• Refractive Index: 1.4641 (estimate)
• PSA: 12.03000
• LogP: 8.80870
• Solubility: Not available

Didodecyamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Risk Phrases：R36/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Didodecyamine

Didodecyamine (CAS No. 3007-31-6): An Overview of Its Properties, Applications, and Recent Research

Didodecyamine (CAS No. 3007-31-6) is a versatile organic compound with a wide range of applications in various industries, including pharmaceuticals, cosmetics, and materials science. This article provides a comprehensive overview of the chemical properties, applications, and recent research developments related to Didodecyamine.

Chemical Structure and Properties

Didodecyamine, also known as N,N'-didecyl-1,2-ethanediamine, is a diamine with the molecular formula C₂₄H₅₀N₂. It is a colorless to pale yellow liquid with a characteristic amine odor. The compound has a molecular weight of approximately 366.68 g/mol and is soluble in common organic solvents such as ethanol and acetone. The melting point of Didodecyamine is around -15°C, and its boiling point is approximately 340°C at atmospheric pressure.

The chemical structure of Didodecyamine consists of two long alkyl chains (C₁₀H₂₁) attached to an ethylene diamine backbone. This unique structure confers several important properties to the compound, such as excellent surfactant behavior and strong hydrogen bonding capabilities. These properties make Didodecyamine suitable for various applications where surface tension reduction and emulsification are required.

Synthesis and Production

Didodecyamine can be synthesized through several methods, but the most common approach involves the reaction of decylamine with ethylene dichloride followed by reduction with sodium borohydride or hydrogen gas in the presence of a palladium catalyst. This process yields high-purity Didodecyamine with minimal by-products.

The industrial production of Didodecyamine is well-established and can be scaled up to meet the demands of various industries. The compound is typically produced in large quantities using continuous processes to ensure consistent quality and cost-effectiveness.

Applications in Pharmaceuticals and Cosmetics

In the pharmaceutical industry, Didodecyamine is used as an intermediate in the synthesis of various drugs and drug delivery systems. Its surfactant properties make it useful in formulating emulsions and suspensions, which are essential for improving the bioavailability and stability of active pharmaceutical ingredients (APIs). Additionally, Didodecyamine-based compounds have shown potential in enhancing the permeability of drugs through biological membranes, making them valuable in transdermal drug delivery systems.

In cosmetics, Didodecyamine is used as an emollient and conditioning agent in skin care products. Its ability to reduce surface tension and form stable emulsions contributes to the smooth texture and improved spreadability of creams and lotions. Furthermore, the compound's moisturizing properties help maintain skin hydration and reduce dryness.

MATERIALS SCIENCE AND INDUSTRIAL APPLICATIONS

Beyond pharmaceuticals and cosmetics, Didodecyamine finds applications in materials science and industrial processes. In polymer chemistry, it is used as a curing agent for epoxy resins, enhancing their mechanical strength and thermal stability. The compound's ability to form cross-linked networks makes it suitable for producing high-performance coatings, adhesives, and composites.

In the oil and gas industry, Didodecyamine-based surfactants are used in drilling fluids to improve fluid flow properties and reduce friction during drilling operations. These surfactants also help prevent corrosion of drilling equipment by forming protective films on metal surfaces.

Safety Considerations and Environmental Impact

Safety is a critical aspect when handling any chemical compound. While Didodecyamine is generally considered safe when used under controlled conditions, it can cause skin irritation or respiratory issues if not handled properly. Therefore, appropriate personal protective equipment (PPE) such as gloves, goggles, and respirators should be worn during handling.

In terms of environmental impact, Didodecyamine has low toxicity to aquatic organisms but can persist in water bodies if not properly managed. Proper disposal methods should be followed to minimize environmental contamination.

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